Cas no 17980-39-1 (Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl-)

• Product Name: Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl-
• CAS No: 17980-39-1
• MF: C₁₀H₂₄O₂Si₃
• MW: 260.552865982056
• MDL: MFCD00156460
• CID: 223591
• PubChem ID: 87390
• Update Time: 2025-06-08

Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl-
• 1,5-Divinyl-1,1,3,3,5,5-Hexamethyl Trisiloxane
• 1,5-divinylhexamethyltrisiloxane
• Einecs 241-905-2
• 1,1,3,3,5,5-hexamethyl-1,5-divinyltrisiloxane
• Dimethylsilylenebis(oxy)bis(vinyldimethylsilane)
• 1,5-Diethenyl-1,1,3,3,5,5-hexamethylpentanetrisiloxane
• 17980-39-1
• A857242
• MFCD00197935
• FT-0698047
• AKOS024462720
• 136777-27-0
• 225927-21-9
• MFCD00156460
• NS00051796
• DTXSID60939266
• Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl-
• SCHEMBL1493180
• bis[[ethenyl(dimethyl)silyl]oxy]-dimethylsilane
• CS-0448715
• 1,5-Diethenyl-1,1,3,3,5,5-hexamethyltrisiloxane
• 3,3,5,5,7,7-HEXAMETHYL-4,6-DIOXA-3,5,7-TRISILANONA-1,8-DIENE
• DB-311559
• G78010
• MFWYAJVOUCTAQI-UHFFFAOYSA-N

• MDL： MFCD00156460
• Inchi： 1S/C10H24O2Si3/c1-9-13(3,4)11-15(7,8)12-14(5,6)10-2/h9-10H,1-2H2,3-8H3
• InChI Key： MFWYAJVOUCTAQI-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(O[Si](C=C)(C)C)O[Si](C=C)(C)C

Computed Properties

• Exact Mass: 260.10842
• Monoisotopic Mass: 260.10841
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.9±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 211.4±23.0 °C at 760 mmHg
• Flash Point: 71.8±23.0 °C
• PSA: 18.46
• LogP: 3.58200
• Vapor Pressure: No data available

Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Trisiloxane,1,5-diethenyl-1,1,3,3,5,5-hexamethyl-

Professional Introduction to Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl- (CAS No. 17980-39-1)

Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl-, identified by the Chemical Abstracts Service Number (CAS No.) 17980-39-1, is a specialized organosilicon compound that has garnered significant attention in the field of advanced material science and pharmaceutical chemistry. This compound belongs to the class of siloxanes, which are known for their unique structural and chemical properties derived from silicon-oxygen bonds. The presence of ethenyl groups at the 1 and 5 positions introduces a high degree of reactivity and versatility, making it a valuable intermediate in synthetic chemistry and industrial applications.

The molecular structure of Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl- consists of a central silicon atom bonded to three oxygen atoms in a cyclic arrangement, with six methyl groups attached to the silicon backbone. The ethenyl substituents at the 1 and 5 positions provide sites for further functionalization, enabling the compound to participate in various chemical reactions such as polymerization, cross-linking, and coupling reactions. This structural motif is particularly interesting because it combines the stability of siloxane bonds with the reactivity of alkenyl groups.

In recent years, research on organosilicon compounds has seen remarkable advancements due to their potential applications in drug delivery systems, polymer additives, and specialty coatings. The unique properties of Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl- make it an attractive candidate for developing novel materials with enhanced mechanical strength and thermal stability. These characteristics are particularly relevant in industries requiring high-performance materials that can withstand extreme conditions.

One of the most promising applications of this compound is in the field of pharmaceuticals. The ability to functionalize ethenyl groups allows for the synthesis of complex molecules that can serve as intermediates in drug development. For instance, researchers have explored its use in creating prodrugs that release active pharmaceutical ingredients (APIs) under specific biological conditions. This approach has shown promise in improving drug bioavailability and reducing side effects. Additionally, the siloxane backbone can be engineered to enhance drug solubility and targeting specificity.

Another area where Trisiloxane, 1,5-diethenyl-1,1,3,3,5,5-hexamethyl- has demonstrated significant potential is in polymer chemistry. Siloxanes are known for their ability to form stable networks with high thermal resistance and flexibility. By incorporating ethenyl groups into the siloxane structure, this compound can be used to create polymers with tailored properties for applications such as coatings for electronics or biocompatible materials for medical implants. The methylation at the silicon atoms further enhances hydrophobicity and chemical inertness.

The synthesis of Trisiloxane, 1,5-diethenyl-,1,1,3,3,5,5-hexamethyl-, involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for industrial applications. Techniques such as metal-catalyzed cross-coupling reactions and controlled radical polymerization have been employed to introduce ethenyl groups efficiently into the siloxane framework. These methods ensure that the final product meets stringent quality standards required by pharmaceutical and material science industries.

In conclusion, Trisiloxane, 1,5-diethenyl-,1,1,3,3,5,5-hexamethyl-, (CAS No.) 17980-39- is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as a building block for advanced materials and pharmaceuticals. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and materials science.